Cas no 2737207-16-6 (1-(Azetidin-3-yl)pyrrolidin-2-one tosylate)

1-(Azetidin-3-yl)pyrrolidin-2-one tosylate is a heterocyclic compound featuring an azetidine-pyrrolidinone core with a tosylate counterion. This structure imparts favorable solubility and stability, making it suitable for synthetic applications in medicinal chemistry and drug development. The azetidine ring enhances conformational rigidity, while the pyrrolidin-2-one moiety offers potential for further functionalization. The tosylate salt improves handling and crystallinity, facilitating purification and storage. This compound serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable building block in organic synthesis.
1-(Azetidin-3-yl)pyrrolidin-2-one tosylate structure
2737207-16-6 structure
Product Name:1-(Azetidin-3-yl)pyrrolidin-2-one tosylate
CAS No:2737207-16-6
MF:C14H20N2O4S
MW:312.384602546692
CID:6795328
PubChem ID:162420724
Update Time:2025-10-28

1-(Azetidin-3-yl)pyrrolidin-2-one tosylate Chemical and Physical Properties

Names and Identifiers

    • 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate
    • F95779
    • 1-(AZETIDIN-3-YL)PYRROLIDIN-2-ONE 4-METHYLBENZENESULFONATE
    • 2737207-16-6
    • Inchi: 1S/C7H12N2O.C7H8O3S/c10-7-2-1-3-9(7)6-4-8-5-6;1-6-2-4-7(5-3-6)11(8,9)10/h6,8H,1-5H2;2-5H,1H3,(H,8,9,10)
    • InChI Key: ACKWYGMDVDHCJH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C1CCCN1C1CNC1

Computed Properties

  • Exact Mass: 312.11437830g/mol
  • Monoisotopic Mass: 312.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.1Ų

1-(Azetidin-3-yl)pyrrolidin-2-one tosylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB566898-100mg
1-(Azetidin-3-yl)pyrrolidin-2-one tosylate, 95%; .
2737207-16-6 95%
100mg
€991.50 2025-02-16
abcr
AB566898-250mg
1-(Azetidin-3-yl)pyrrolidin-2-one tosylate, 95%; .
2737207-16-6 95%
250mg
€1697.70 2025-02-16

Additional information on 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate

1-(Azetidin-3-yl)pyrrolidin-2-one Tosylate: A Comprehensive Overview

The compound with CAS No. 2737207-16-6, commonly referred to as 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is notable for its unique structural features, which include a pyrrolidinone ring system and an azetidine substituent, both of which contribute to its versatile reactivity and potential applications in medicinal chemistry.

Pyrrolidinone is a five-membered lactam ring, which is a common structural motif in many bioactive molecules. The presence of the tosylate group (tosyloxy group) in this compound further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. The azetidine ring, a four-membered nitrogen-containing ring, adds additional complexity and functionality to the molecule, enabling it to participate in various chemical transformations.

Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that azetidine-containing compounds exhibit potent inhibitory activity against certain enzyme targets, suggesting their potential as leads for drug development. The tosylate functional group, on the other hand, is widely used as a leaving group in nucleophilic substitution reactions, making this compound highly versatile in organic synthesis.

The synthesis of 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate involves a multi-step process that typically begins with the preparation of the pyrrolidinone core. This is followed by the introduction of the azetidine substituent through either ring-closing metathesis or other cyclization techniques. The final step involves the installation of the tosylate group, which is achieved through sulfonation reactions using appropriate reagents such as p-toluenesulfonyl chloride.

In terms of applications, this compound has found utility in the construction of bioactive molecules with complex architectures. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, makes it an invaluable building block in modern organic synthesis. For example, researchers have utilized this compound to synthesize macrocyclic compounds with potential applications in peptide mimetics and enzyme inhibitors.

One of the most exciting developments involving 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate is its role in the synthesis of β-lactam antibiotics. The azetidine ring system is closely related to β-lactam structures, which are fundamental components of many antibiotics. By leveraging the reactivity of this compound, chemists have been able to develop novel analogs with improved potency and reduced resistance profiles.

Moreover, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound. This has opened up new avenues for exploring its stereochemical properties and their impact on biological activity. For instance, studies have shown that certain enantiomers exhibit superior pharmacokinetic profiles compared to their counterparts, underscoring the importance of stereocontrol in drug design.

In conclusion, 1-(Azetidin-3-yl)pyrrolidin-2-one tosylate (CAS No. 2737207-16-6) is a versatile and valuable compound with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing medicinal chemistry will undoubtedly grow even more prominent.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd